Cas no 1234804-92-2 (2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole)

• Product Name: 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole
• CAS No: 1234804-92-2
• MF: C₂₃H₂₈N₆O
• MW: 404.508024215698
• CID: 6262278
• PubChem ID: 49712982
• Update Time: 2025-07-15

2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole
• 2-({4-[4-(pyridin-2-yl)piperazine-1-carbonyl]piperidin-1-yl}methyl)-1H-1,3-benzodiazole
• SR-01000925034
• (1-((1H-benzo[d]imidazol-2-yl)methyl)piperidin-4-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
• SR-01000925034-1
• [1-(1H-benzimidazol-2-ylmethyl)piperidin-4-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• AKOS024519844
• F5824-0329
• 1234804-92-2

• Inchi： 1S/C23H28N6O/c30-23(29-15-13-28(14-16-29)22-7-3-4-10-24-22)18-8-11-27(12-9-18)17-21-25-19-5-1-2-6-20(19)26-21/h1-7,10,18H,8-9,11-17H2,(H,25,26)
• InChI Key： MPLXGVIFLHBQIH-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC2=NC3C=CC=CC=3N2)CC1)N1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 404.23245954g/mol
• Monoisotopic Mass: 404.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole

Recent Advances in the Study of 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole (CAS: 1234804-92-2)

In recent years, the compound 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole (CAS: 1234804-92-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole and piperazine-piperidine scaffold, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole involves a multi-step process that includes the coupling of a pyridinylpiperazine derivative with a piperidine carbonyl intermediate, followed by the introduction of the benzodiazole moiety. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product.

Pharmacological evaluations have revealed that 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole exhibits potent activity against specific molecular targets, including certain kinases and G protein-coupled receptors (GPCRs). In vitro studies have demonstrated its ability to modulate cellular signaling pathways, leading to potential applications in oncology and neurology. For instance, preliminary data suggest that this compound may inhibit the proliferation of cancer cells by targeting key oncogenic kinases, while its interaction with GPCRs could offer therapeutic benefits for neurological disorders.

In addition to its direct biological effects, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have indicated favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects. These findings underscore the importance of continued investigation into the compound's mechanism of action and therapeutic potential.

Looking ahead, the development of 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole as a clinical candidate will depend on the outcomes of ongoing preclinical studies. Researchers are particularly interested in its potential as a multi-targeted agent, given its ability to interact with diverse biological pathways. Collaborative efforts between academia and industry will be crucial to advancing this compound through the drug development pipeline, with the ultimate goal of addressing unmet medical needs in various disease areas.

In conclusion, 2-({4-4-(pyridin-2-yl)piperazine-1-carbonylpiperidin-1-yl}methyl)-1H-1,3-benzodiazole represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features and broad biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in clinical settings.